7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid

• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 7-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C8H11N3O2/c1-5-2-3-11-4-6(7(12)13)10-8(11)9-5/h4-5H,2-3H2,1H3,(H,9,10)(H,12,13)
• InChI Key: BNSPFSOOIBRQLV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN2C=C(N=C2N1)C(=O)O

Description

7-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid is a bicyclic heterocyclic compound featuring a fused imidazole and pyrimidine ring system. Key structural attributes include:

• Molecular Formula: C₈H₁₁N₃O₂ .
• Molecular Weight: 181.19 g/mol .
• Core Structure: The imidazo[1,2-a]pyrimidine scaffold provides a planar, electron-rich system conducive to interactions with biological targets.
• Substituents: A methyl group at the 7-position enhances steric bulk and may influence metabolic stability, while the carboxylic acid at the 2-position introduces hydrogen-bonding and ionic interaction capabilities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyrimidine with an aldehyde or ketone in the presence of a suitable catalyst. The reaction conditions often include heating and the use of solvents such as ethanol or acetic acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, the implementation of green chemistry principles, such as solvent recycling and energy-efficient processes, can make industrial production more sustainable.

Chemical Reactions Analysis

Types of Reactions

7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the imidazo[1,2-a]pyrimidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under various conditions, including acidic or basic environments.

Major Products Formed

The major products formed from these reactions include N-oxides, dihydro derivatives, and substituted imidazo[1,2-a]pyrimidines with various functional groups.

Scientific Research Applications

7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid has a wide range of scientific research applications:

Chemistry: It serves as a valuable scaffold for the synthesis of novel heterocyclic compounds with potential biological activities.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Medicine: It has potential therapeutic applications, including antimicrobial, antiviral, and anticancer activities.

Industry: The compound is utilized in the development of new materials and as a building block for the synthesis of complex organic molecules.

Mechanism of Action

The mechanism of action of 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby preventing substrate binding and catalysis. Additionally, it can interact with receptors, modulating their activity and influencing cellular signaling pathways.

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares key structural and physicochemical properties of the target compound with analogs:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
7-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid (Target)	Imidazo[1,2-a]pyrimidine	7-methyl, 2-carboxylic acid	C₈H₁₁N₃O₂	181.19	Carboxylic acid
5-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid	Imidazo[1,2-a]pyrimidine	5-methyl, 2-carboxylic acid	C₈H₁₁N₃O₂	181.19	Carboxylic acid
2-{7-oxo-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-6-yl}acetic acid	Imidazo[1,2-a]pyrimidine	7-oxo, 6-acetic acid	C₇H₁₀N₂O₃	170.17	Oxo, Acetic acid
7-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carbaldehyde	Imidazo[1,2-a]pyrazine	7-methyl, 2-carbaldehyde	C₈H₁₁N₃O	165.20	Aldehyde
7-Oxo-5-phenyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	Triazolo[1,5-a]pyrimidine	7-oxo, 5-phenyl, 2-carboxylic acid	C₁₃H₁₀N₄O₃	270.24	Oxo, Carboxylic acid, Phenyl
Ethyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate hydrochloride	Imidazo[1,2-a]pyrazine	3-bromo, 2-ethyl ester	C₁₀H₁₃BrN₃O₂·HCl	310.57	Bromo, Ester

Key Observations

Core Heterocycle Variation: The target compound and its imidazo[1,2-a]pyrimidine analogs (e.g., 5-methyl isomer ) share a pyrimidine ring, while pyrazine-based analogs (e.g., ) feature a two-nitrogen pyrazine core, altering electronic properties .

Functional Group Impact :

• Carboxylic Acid vs. Ester : The target’s free carboxylic acid (pKa ~2-3) enhances solubility and ionic interactions compared to ethyl esters (e.g., ), which act as prodrugs .
• Aldehyde vs. Methyl : The carbaldehyde group in increases reactivity (e.g., forming Schiff bases), whereas the methyl group in the target compound improves metabolic stability .

Substituent Position :

• The 5-methyl isomer () and 7-methyl target compound are positional isomers. The methyl group’s placement may influence steric hindrance and binding pocket compatibility .

Bromine in provides a handle for further functionalization (e.g., Suzuki coupling) in drug development .

Biological Activity

7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid is a heterocyclic compound that has attracted attention due to its potential biological activities. This article reviews the compound's biological properties, including its antimicrobial, anticancer, and antioxidant activities, supported by data tables and relevant research findings.

• Common Name : 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid
• CAS Number : 1599397-44-0
• Molecular Formula : C₈H₁₁N₃O₂
• Molecular Weight : 181.19 g/mol

Antimicrobial Activity

Research indicates that 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid exhibits significant antimicrobial properties. It has been shown to be effective against various strains of bacteria and fungi:

Microorganism	Activity Level
Gram-positive bacteria	Moderate activity
Gram-negative bacteria	Notable activity
Candida albicans (yeast)	Moderate activity

The compound's mechanism of action may involve the inhibition of essential enzymes in microbial cells or disruption of cellular processes, although specific pathways are still under investigation .

Anticancer Activity

Several studies have explored the anticancer potential of this compound. In vitro assays have demonstrated cytotoxic effects against various cancer cell lines:

Cell Line	IC₅₀ (µM)	Reference
A549 (lung)	12.50
MCF7 (breast)	3.79
NCI-H460	42.30

The compound's ability to induce apoptosis and inhibit cell proliferation suggests it may act as a promising lead in cancer therapy. Further molecular docking studies are required to elucidate its binding interactions with specific protein targets involved in cancer progression.

Antioxidant Activity

The antioxidant properties of 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid have also been evaluated. Preliminary findings indicate that it may scavenge free radicals and reduce oxidative stress markers in cellular models. This activity could be beneficial in preventing oxidative damage related to various diseases.

Case Studies

• Antimicrobial Efficacy Study : A study conducted on the effectiveness of this compound against multi-drug resistant bacterial strains demonstrated a significant reduction in bacterial load when treated with varying concentrations of the compound.
• Cytotoxicity Assessment : In a comparative study with standard chemotherapeutic agents, 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-2-carboxylic acid showed enhanced cytotoxicity against MCF7 cells compared to doxorubicin at similar concentrations.